Cas no 1401555-38-1 (3-(Hydroxymethyl)-1H-pyrazole-5-carboxylic acid)

3-(Hydroxymethyl)-1H-pyrazole-5-carboxylic acid is a versatile heterocyclic compound featuring both hydroxymethyl and carboxylic acid functional groups. Its pyrazole core structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing biologically active molecules. The hydroxymethyl group enhances solubility and reactivity, facilitating further derivatization, while the carboxylic acid moiety allows for easy conjugation or salt formation. This compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors or receptor modulators due to its ability to participate in hydrogen bonding and metal coordination. Its stability under standard conditions further ensures reliable handling in industrial and research applications.
3-(Hydroxymethyl)-1H-pyrazole-5-carboxylic acid structure
1401555-38-1 structure
Product Name:3-(Hydroxymethyl)-1H-pyrazole-5-carboxylic acid
CAS No:1401555-38-1
MF:C5H6N2O3
MW:142.1127409935
MDL:MFCD16619746
CID:3041309
PubChem ID:44441311
Update Time:2025-09-28

3-(Hydroxymethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Hydroxymethyl)-1H-pyrazole-5-carboxylic acid
    • 5-(Hydroxymethyl)-1H-pyrazole-3-carboxylic acid
    • BDBM50216535
    • 6306AC
    • FCH965836
    • AK124364
    • 3-hydroxymethylpyrazole-5-carboxylic acid
    • AX8277395
    • DS-4577
    • DB-182853
    • CS-0157311
    • AKOS006378292
    • 949034-44-0
    • C72595
    • EN300-658865
    • BGC55538
    • DTXSID10659144
    • SY262729
    • 3-(hydroxymethyl)-1H-pyrazole-5-carboxylicacid
    • SCHEMBL5599320
    • Z1205495512
    • MFCD16619746
    • SCHEMBL26054148
    • AKOS016000646
    • DB-330824
    • CHEMBL246903
    • 1401555-38-1
    • MDL: MFCD16619746
    • Inchi: 1S/C5H6N2O3/c8-2-3-1-4(5(9)10)7-6-3/h1,8H,2H2,(H,6,7)(H,9,10)
    • InChI Key: OKEYZZIQFMYAIA-UHFFFAOYSA-N
    • SMILES: OCC1=CC(C(=O)O)=NN1

Computed Properties

  • Exact Mass: 142.03784206g/mol
  • Monoisotopic Mass: 142.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.2
  • XLogP3: -0.8

Experimental Properties

  • Color/Form: NA
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 530.1±40.0 °C at 760 mmHg
  • Flash Point: 187.0±27.9 °C

3-(Hydroxymethyl)-1H-pyrazole-5-carboxylic acid Security Information

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Additional information on 3-(Hydroxymethyl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(Hydroxymethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1401555-38-1): Properties, Applications, and Research Insights

3-(Hydroxymethyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1401555-38-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic molecule combines a pyrazole core with both hydroxymethyl and carboxylic acid functional groups, making it a versatile building block for drug discovery and material science applications. Recent studies highlight its potential as a precursor for biodegradable polymers and enzyme inhibitors, aligning with the growing demand for sustainable chemistry solutions.

The compound's molecular structure (C5H6N2O3) exhibits remarkable hydrogen-bonding capabilities, a property increasingly exploited in crystal engineering and supramolecular chemistry. Researchers are investigating its role in designing metal-organic frameworks (MOFs), particularly for gas storage applications—a hot topic in renewable energy research. Its zwitterionic character at physiological pH also makes it relevant for prodrug development, addressing current challenges in drug bioavailability.

In synthetic chemistry, 1401555-38-1 serves as a key intermediate for N-heterocyclic carbene (NHC) ligands used in catalysis. The hydroxymethyl group offers derivatization opportunities through esterification or etherification, while the carboxylic acid moiety enables amide coupling reactions. This dual functionality explains its rising popularity in combinatorial chemistry libraries, especially for fragment-based drug design (FBDD) approaches that dominate modern pharmaceutical R&D.

Analytical characterization of this compound typically involves HPLC-MS and multinuclear NMR spectroscopy. Recent advancements in AI-assisted molecular property prediction have accelerated research into its solubility parameters and partition coefficients—frequently searched topics in computational chemistry forums. The compound's stability profile shows promise for green chemistry applications, with decomposition temperatures above 200°C under inert conditions.

Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs)—two cutting-edge areas in oncology research. The 1H-pyrazole scaffold is particularly valued for its metabolic stability, addressing the pharmaceutical industry's focus on improving drug half-lives. Patent analyses reveal growing IP activity around derivatives of 3-(Hydroxymethyl)-1H-pyrazole-5-carboxylic acid, especially in kinase inhibitor development.

Environmental considerations position this compound favorably compared to traditional aromatic acids. Its biodegradation pathways have become a research focus, coinciding with increased regulatory scrutiny of persistent organic pollutants. The European Chemicals Agency (ECHA) database shows no current restrictions, making it attractive for EU REACH-compliant formulations—a significant advantage for manufacturers targeting regulated markets.

From a commercial perspective, 1401555-38-1 is available in research quantities with >98% purity, with pricing trends reflecting growing demand. Analytical standards are increasingly requested for LC-MS method development in pharmacokinetic studies. The compound's logP value (predicted ~0.5) places it within the desirable range for Lipinski's Rule of Five, explaining its popularity in medicinal chemistry optimization projects.

Future research directions likely include exploration of its coordination chemistry with rare earth metals for luminescent materials, and potential in bioorthogonal reactions for diagnostic applications. The compound's structure-activity relationships (SAR) in various biological targets remain an active area of investigation, particularly for G-protein coupled receptors (GPCRs) and ion channel modulators—topics generating substantial interest in neuroscience research communities.

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